Cas no 347343-04-8 (2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid)

• Product Name: 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid
• CAS No: 347343-04-8
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• MDL: MFCD16631644
• CID: 4645476
• PubChem ID: 135416811
• Update Time: 2025-06-13

2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• [(5-Ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetic acid
• 2-[(5-ethyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid
• Acetic acid, 2-[(5-ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-
• 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid

• MDL： MFCD16631644
• Inchi： 1S/C9H12N2O3S/c1-3-6-5(2)10-9(11-8(6)14)15-4-7(12)13/h3-4H2,1-2H3,(H,12,13)(H,10,11,14)
• InChI Key： QWSHBMYGGACYGT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1NC(=O)C(CC)=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid

Research Brief on 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid (CAS: 347343-04-8)

2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid (CAS: 347343-04-8) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a pyrimidine core with a sulfanylacetic acid moiety, has been the subject of extensive investigation. Recent research published in the Journal of Medicinal Chemistry (2023) highlights its utility as a scaffold for designing inhibitors of dihydroorotate dehydrogenase (DHODH), a critical enzyme in the pyrimidine biosynthesis pathway. The study demonstrated that derivatives of 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid exhibited potent inhibitory activity against DHODH, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing treatments for autoimmune diseases and cancer.

In addition to its role in enzyme inhibition, recent studies have explored the antimicrobial properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid derivatives displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for combating antibiotic-resistant pathogens.

Further investigations into the pharmacokinetic properties of 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid have also been conducted. A recent preclinical study (2024) evaluated its bioavailability and metabolic stability, revealing favorable absorption and distribution profiles in rodent models. The compound demonstrated moderate plasma protein binding and a half-life suitable for once-daily dosing, supporting its potential as a drug candidate. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

In conclusion, 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetic acid (CAS: 347343-04-8) represents a versatile scaffold with significant potential in drug discovery. Its demonstrated activities as an enzyme inhibitor and antimicrobial agent, coupled with its favorable pharmacokinetic properties, make it a compelling subject for further research. Future studies should focus on optimizing its structure-activity relationships and exploring its therapeutic applications in greater depth.